4-[5-[5-(4-Carbamimidoylphenyl)thiophen-2-yl]thiophen-2-yl]benzenecarboximidamide

• Molecular Formula: C22H18N4S2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 4,4'-([2,2'-Bithiophene]-5,5'-diyl)dibenzimidamide; 4,4'-(2,2'-Bithiene-5,5'-diyl)dibenzenecarboximidamide
• InChI: InChI=1S/C22H18N4S2/c23-21(24)15-5-1-13(2-6-15)17-9-11-19(27-17)20-12-10-18(28-20)14-3-7-16(8-4-14)22(25)26/h1-12H,(H3,23,24)(H3,25,26)
• InChI Key: RARVJIWPKRBECK-UHFFFAOYSA-N
• SMILES: N=C(N)C1=CC=C(C2=CC=C(C3=CC=C(C4=CC=C(C=C4)C(N)=N)S3)S2)C=C1
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(S2)C3=CC=C(S3)C4=CC=C(C=C4)C(=N)N)C(=N)N
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: DB-1255; DB 1255; DB1255

Description

DB1255 is a ERG/DNA binding inhibitor which targets the DNA-binding activity of the human ERG transcription factor.

Scientific Research Applications

Syntheses and Properties

• Electrochromic Properties of Novel Copolymers: The synthesis of novel copolymers containing carbazole and their electrochromic properties have been investigated. Compounds similar to the query compound were synthesized via Ullmann and Suzuki coupling reactions. These compounds, including homopolymers and copolymers with thiophene, were examined for their spectroelectrochemical and electrochromic properties (Aydın & Kaya, 2013).

Photophysical and Computational Studies

• Optoelectronically Active Thiophene Substituted Derivatives: A study focused on the photophysical properties of thiophene-substituted derivatives. These derivatives, including those similar to the query compound, were found to be potentially useful in photonic, sensor, and optoelectronic devices (Naik, Maridevarmath, Khazi, & Malimath, 2019).

Heterocyclic Synthesis Applications

• Thiophenylhydrazonoacetates in Heterocyclic Synthesis: This study explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity toward various nitrogen nucleophiles, yielding a range of derivatives including pyrazole and pyrimidine. These findings highlight the versatility of thiophene derivatives in heterocyclic synthesis (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Biological Activity Studies

• Novel Compounds with Antimicrobial Activity: A study synthesized novel compounds combining thiophene and benzimidazole or 1,2,4-triazole moieties, finding them to have promising antibacterial and antifungal activities (Mabkhot, Al-showiman, Soliman, Ghabbour, AlDamen, & Mubarak, 2017).